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Compound of Interest

Compound Name: 6-Bromoimidazo[1,2-ajpyrimidine

Cat. No.: B1294246

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction

6-Bromoimidazo[1,2-a]pyrimidine is a heterocyclic organic compound of significant interest in
medicinal chemistry and pharmaceutical development. Its rigid bicyclic core, composed of
fused imidazole and pyrimidine rings, serves as a versatile scaffold for the synthesis of novel
bioactive molecules. This compound and its derivatives are explored for various therapeutic
applications, including as kinase inhibitors in oncology and as antimicrobial agents.[1][2][3]

The determination of a compound's melting point is a fundamental analytical technique. It
serves as a crucial indicator of purity and is a key parameter for substance identification.[4] For
a pure crystalline solid, the melting point is a sharp, well-defined temperature range over which
the substance transitions from a solid to a liquid state.[4] Impurities typically cause a
depression and broadening of the melting point range, making this a simple yet powerful
method for a preliminary assessment of sample purity.[5] This guide provides a comprehensive
overview of the melting point of 6-Bromoimidazo[1,2-a]pyrimidine, detailed experimental
protocols for its determination, and its relevance in a research context.

Physicochemical Properties
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A summary of the key physicochemical properties of 6-Bromoimidazo[1,2-a]pyrimidine is
presented below.

Property Value Source
6-bromoimidazo[1,2-

IUPAC Name o PubChem[6]
alpyrimidine

Molecular Formula CeH4BINs Chem-Impex([1]

Molecular Weight 198.02 g/mol Chem-Impex[1]

CAS Number 865156-68-9 Sigma-Aldrich[7]

White to orange to green
Appearance Chem-Impex[1]
powder to crystal

Melting Point Data

The reported melting point for 6-Bromoimidazo[1,2-a]pyrimidine varies slightly between
suppliers, which is common. The data is summarized in the table below.

Supplier/Source Melting Point (°C) Purity Assay
Chem-Impex 216 - 220 °C > 98% (GC)
Sigma-Aldrich 212 - 216 °C 97%

Experimental Protocol: Melting Point Determination

The following protocol outlines the capillary method for determining the melting point of an
organic solid like 6-Bromoimidazo[1,2-a]pyrimidine. This method is widely used due to its
accuracy and the small amount of sample required.

4.1 Materials and Equipment
» Melting point apparatus (e.g., Mel-Temp or Thiele tube)

o Capillary tubes (sealed at one end)
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Thermometer (calibrated)

Mortar and pestle

Spatula

Watch glass or weighing paper

Sample of 6-Bromoimidazo[1,2-a]pyrimidine

4.2 Sample Preparation

e Drying: Ensure the sample is completely dry, as moisture can depress the melting point. If
necessary, dry the sample in a desiccator.[4]

o Pulverization: Place a small amount of the crystalline sample on a clean, dry watch glass.
Use a mortar and pestle or the flat end of a spatula to crush the sample into a fine, uniform
powder.[4] This ensures efficient heat transfer within the capillary tube.

e Loading the Capillary Tube: Invert a capillary tube (sealed end down) and press the open
end into the powdered sample. A small amount of the compound will be forced into the tube.

e Packing the Sample: Tap the sealed end of the capillary tube gently on a hard surface to
pack the powder down. Alternatively, drop the tube through a long glass tube onto the
benchtop. The goal is to obtain a tightly packed column of sample approximately 1-2 cm
high.[8]

4.3 Measurement Procedure

o Apparatus Setup: Place the loaded capillary tube into the sample holder of the melting point
apparatus. Ensure the capillary is positioned correctly next to the thermometer bulb for
accurate temperature reading.[8][9]

o Rapid Initial Heating (Optional but Recommended): To save time, perform a preliminary rapid
determination by heating the sample quickly to get an approximate melting point range.[5]

o Accurate Determination: Allow the apparatus to cool. Using a fresh sample, begin heating
again. As the temperature approaches the approximate melting point (within 15-20°C),
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reduce the heating rate to approximately 1-2°C per minute. A slow heating rate is critical for
an accurate measurement.

o Data Recording:
o Record the temperature (T1) at which the first drop of liquid appears.

o Record the temperature (T2) at which the entire sample has completely melted into a clear
liquid.[8]

e Reporting: The melting point is reported as the range from T1 to T2.

o Replicate Measurements: For accuracy, repeat the determination with at least two more
samples until consistent values are obtained.

Visualization of Experimental Workflow

The logical flow of the melting point determination process is illustrated in the diagram below.
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Caption: Workflow for Melting Point Determination.
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Conclusion

The melting point of 6-Bromoimidazo[1,2-a]pyrimidine is consistently reported in the range of
212-220°C. This physical constant is essential for its identification and for confirming its purity
following synthesis or before its use in further research and development. The standardized
capillary method provides a reliable and straightforward means for this determination.
Adherence to a meticulous experimental protocol, including proper sample preparation and
controlled heating rates, is paramount for obtaining accurate and reproducible results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemimpex.com [chemimpex.com]

2. Design, Synthesis, Molecular Docking, and ADME-Tox Investigations of Imidazo[1,2-
a]Pyrimidines Derivatives as Antimicrobial Agents - PMC [pmc.ncbi.nim.nih.gov]

» 3. Synthesis and Antibacterial Activity of Some Imidazo [1, 2-a]pyrimidine Derivatives
[jstage.jst.go.jp]
e 4. uomus.edu.iq [uomus.edu.iq]

e 5. SSERC | Melting point determination [sserc.org.uk]

e 6. 6-Bromoimidazo[1,2-a]pyrimidine | C6H4BrN3 | CID 26967622 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 7. sigmaaldrich.com [sigmaaldrich.com]
e 8. byjus.com [byjus.com]
e 9. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

 To cite this document: BenchChem. [Technical Guide: Physicochemical Characterization of
6-Bromoimidazo[1,2-a]pyrimidine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294246#6-bromoimidazo-1-2-a-pyrimidine-melting-
point]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1294246?utm_src=pdf-body
https://www.benchchem.com/product/b1294246?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/44474
https://pmc.ncbi.nlm.nih.gov/articles/PMC11547262/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11547262/
https://www.jstage.jst.go.jp/article/cpb1958/40/5/40_5_1170/_article
https://www.jstage.jst.go.jp/article/cpb1958/40/5/40_5_1170/_article
https://uomus.edu.iq/img/lectures21/MUCLecture_2023_121237253.pdf
https://www.sserc.org.uk/resources/chemistry-resources/chemistry-skills/melting-point-determination/
https://pubchem.ncbi.nlm.nih.gov/compound/6-Bromoimidazo_1_2-a_pyrimidine
https://pubchem.ncbi.nlm.nih.gov/compound/6-Bromoimidazo_1_2-a_pyrimidine
https://www.sigmaaldrich.com/US/en/product/aldrich/754331
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://www.benchchem.com/product/b1294246#6-bromoimidazo-1-2-a-pyrimidine-melting-point
https://www.benchchem.com/product/b1294246#6-bromoimidazo-1-2-a-pyrimidine-melting-point
https://www.benchchem.com/product/b1294246#6-bromoimidazo-1-2-a-pyrimidine-melting-point
https://www.benchchem.com/product/b1294246#6-bromoimidazo-1-2-a-pyrimidine-melting-point
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294246?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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